![molecular formula C19H23N5O B2949397 1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one CAS No. 2034202-49-6](/img/structure/B2949397.png)
1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C19H23N5O and its molecular weight is 337.427. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Diversity and Synthetic Applications
The compound 1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one is part of a broader class of compounds explored for their potential in generating structurally diverse libraries through various chemical reactions. One study demonstrated the use of a related ketonic Mannich base in alkylation and ring closure reactions to produce a wide array of compounds, including dithiocarbamates, thioethers, pyrazolines, pyridines, and benzodiazepines, highlighting the versatility of such compounds in synthetic chemistry (Roman, 2013).
Novel Synthetic Pathways and Heterocyclic Compounds
Research has focused on developing novel synthetic pathways utilizing similar compounds to synthesize new heterocyclic structures. For instance, the synthesis of new pyridazin-6-ones, pyridazin-6-imines, and 4-pyridazinals has been reported, expanding the chemical space of heterocyclic compounds with potential applications in drug discovery and materials science (Sayed et al., 2002).
Metal-Free Synthetic Strategies
Advancements in metal-free synthetic strategies for constructing complex molecules have also been explored. One approach detailed the efficient synthesis of sulfonylated furans or imidazo[1,2-a]pyridine derivatives via a three-component, domino reaction, underscoring the importance of such compounds in the development of new chemical transformations (Cui et al., 2018).
Functionalization Reactions and Molecular Structures
Functionalization reactions involving similar compounds have been studied, such as the conversion of 1H-pyrazole-3-carboxylic acid into various derivatives, providing insights into reaction mechanisms and structural determinations of synthesized compounds (Yıldırım et al., 2005).
Coordination Compounds and Photoluminescent Properties
Research into coordination compounds based on bis(imidazolyl) and zwitterionic dicarboxylate ligands, including studies on their crystal structures, thermal stability, and fluorescent properties, highlights the potential of such compounds in materials science and photoluminescent applications (Li et al., 2012).
properties
IUPAC Name |
1-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O/c1-13-16(14(2)22-21-13)7-8-19(25)23-10-9-15(11-23)24-12-20-17-5-3-4-6-18(17)24/h3-6,12,15H,7-11H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORBURRSGFQVJLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CCC(=O)N2CCC(C2)N3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.